molecular formula C6H6ClNS B3358821 2-Pyridinemethanethiol, 6-chloro- CAS No. 82175-87-9

2-Pyridinemethanethiol, 6-chloro-

Cat. No. B3358821
CAS RN: 82175-87-9
M. Wt: 159.64 g/mol
InChI Key: CWASYNAIKKPDTO-UHFFFAOYSA-N
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Description

2-Pyridinemethanethiol is a chemical compound . It is also known as Pyridine, 2-(mercaptomethyl)- / Pyridine-2-methanethiol / 2-Pyridine methanethiol .


Synthesis Analysis

The synthesis of 6-chloro-2-pyridone, a related compound, has been studied. It was found that 6-halo-2-pyridones could catalyze ester aminolysis, where not only reactive aryl esters but also relatively less reactive methyl and benzyl esters could be used as a substrate . The reaction could be performed without strictly dry and anaerobic conditions .


Chemical Reactions Analysis

In the context of chemical reactions, it was found that 6-halo-2-pyridones could catalyze ester aminolysis . The reaction could be performed without strictly dry and anaerobic conditions, and the 6-chloro-2-pyridone catalyst could be recovered quantitatively after the reaction .

Mechanism of Action

The mechanism of action involves dual activation of ester and amine substrates through hydrogen bonding between the catalyst and substrates. Here, 6-halo-2-pyridones act as a bifunctional Brønsted acid/base catalyst .

Safety and Hazards

2-Pyridinemethanethiol is harmful if swallowed . It is recommended to wash hands and any exposed skin thoroughly after handling, and not to eat, drink, or smoke when using this product . In case of swallowing, it is advised to call a poison center or doctor if you feel unwell .

Future Directions

The use of 6-halo-2-pyridones as catalysts for ester aminolysis has been studied, and it was found that the reaction could be performed without strictly dry and anaerobic conditions . This opens up potential future directions for research into the use of these compounds in various chemical reactions.

properties

IUPAC Name

(6-chloropyridin-2-yl)methanethiol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6ClNS/c7-6-3-1-2-5(4-9)8-6/h1-3,9H,4H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWASYNAIKKPDTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC(=C1)Cl)CS
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6ClNS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30231603
Record name 2-Pyridinemethanethiol, 6-chloro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30231603
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

159.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

82175-87-9
Record name 2-Pyridinemethanethiol, 6-chloro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082175879
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Pyridinemethanethiol, 6-chloro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30231603
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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